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Introduction

Chemically induced dimerization (CID) is a powerful technique to control protein-protein
interactions in a temporal and dose-dependent manner. AP1867 is a synthetic ligand designed
to specifically interact with a mutant form of the FKBP12 protein, FKBP12(F36V). This specific
interaction forms the basis of the dTAG (degradation tag) system, a versatile platform for
targeted protein degradation. In the dTAG system, a protein of interest (POI) is fused with the
FKBP12(F36V) tag. A heterobifunctional molecule, which includes AP1867 or a derivative, is
then used to recruit an E3 ubiquitin ligase to the FKBP12(F36V)-tagged POI, forming a ternary
complex. This proximity induces the ubiquitination and subsequent proteasomal degradation of
the target protein. These application notes provide an overview and detailed protocols for
inducing and analyzing ternary complex formation using AP1867-based compounds.

Principle of AP1867-Mediated Ternary Complex
Formation

The dTAG system leverages the high-affinity and specific binding of an AP1867 derivative to
the engineered FKBP12(F36V) protein. The AP1867 moiety is connected via a chemical linker
to a ligand that binds to an E3 ubiquitin ligase, such as Cereblon (CRBN) or VHL. This
bifunctional molecule acts as a molecular bridge, bringing the FKBP12(F36V)-tagged target
protein into close proximity with the E3 ligase machinery. This induced proximity facilitates the
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transfer of ubiquitin from the E2 conjugating enzyme to the target protein, marking it for
degradation by the 26S proteasome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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